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Compound of Interest

Compound Name: SCR15

Cat. No.: B1193558

Disclaimer: The identifier "SCR15" is not unique and may refer to vastly different products,
each with its own specific disposal protocol. It is critically important for researchers, scientists,
and drug development professionals to accurately identify the product in their possession and
consult the manufacturer-provided Safety Data Sheet (SDS) before proceeding with any
handling or disposal. This guide provides disposal procedures for several distinct possibilities
based on available data.

To determine the correct disposal procedure for your "SCR15" product, please refer to the
following decision-making guide.
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Identify your SCR15 product
Consult the Safety Data Sheet (SDS)

What is the product's description in the SDS?

Chemical with Hazard Pictograms

Gas Strut Metal/Alloy

Electrical Insulation

Hazardous Chemical
(e.g., Corrosive, Irritant)
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Caption: Decision-making flowchart for identifying the correct SCR15 disposal procedure.

Procedure 1: SCR15 as Non-Hazardous Electrical
Insulation

This procedure applies to products identified as non-hazardous materials for electrical or
electronic isolation. According to safety data, these products are not classified as hazardous
and do not pose an immediate threat to health or the environment.[1]

Data Presentation: Physical & Chemical Properties
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Property Value

Classification Not classified as hazardous

Physical State Solid

Solubility in Water Insoluble

Stability Material is stable under normal conditions
Reactivity No known hazardous reactions

Experimental Protocol: Disposal of Non-Hazardous
Solid Waste

Confirmation: Confirm the non-hazardous classification by reviewing the product-specific
SDS.

Segregation: Keep the material separate from hazardous chemical waste to avoid cross-
contamination.

Containerization: Place the waste material in a suitable, labeled container for solid industrial
waste.

Regulatory Compliance: Check with local or institutional Environmental Health and Safety
(EHS) offices for specific disposal regulations.[2][3] Even non-hazardous waste may have
specific disposal routes.[1][4]

Disposal: Dispose of the material through the designated industrial or municipal solid waste
stream as permitted by local regulations. Recycling may be an option if the material is
eligible.[2]

Mandatory Visualization: Non-Hazardous Waste
Disposal Workflow
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Caption: Workflow for disposal of non-hazardous SCR15 material.

Procedure 2: SCR15 as a Pressurized Gas Strut

This procedure applies to products identified as gas struts, which are highly pressurized and
contain nitrogen gas and oil. Improper disposal can be dangerous. The primary goal is to safely
release the pressure before recycling the components.[5]

Data Presentation: Component Information
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Component Description Hazard

High pressure; potential for
Gas Nitrogen (Inert) projectile injury. Asphyxiant in

high concentrations.[6]

. ) L ) Should be collected and
Liquid Small quantity of lubricating oil ) )
disposed of as waste 0il.[7]

Recyclable as scrap metal
Body Steel o
after depressurization.[5]

Experimental Protocol: Safe Decommissioning and
Disposal of Gas Struts

WARNING: This process involves high pressure. Wear appropriate Personal Protective
Equipment (PPE), including safety glasses, gloves, and protective clothing.[5][7] Perform this
procedure in a well-ventilated area.

o Secure the Strut: Firmly clamp the gas strut in a vice or other stable work-holding equipment,
with the piston rod fully extended and pointing downwards.[5][7]

o Prepare for Drilling: Cover the drilling area with a towel or shield to contain any spray of oil or
metal fragments.[7]

o Release Pressure: Using a 2-3mm drill bit, slowly drill a hole into the gas tube, approximately
15-20mm from the end of the tube.[5] You will hear the nitrogen gas escaping.

e Drain Oil: Once the gas is fully released, cycle the piston rod several times with the hole
positioned over a suitable container to drain all internal oil.[5]

» Oil Disposal: Label the collected oil as "Used Oil" and dispose of it in accordance with local
regulations for waste oil.[7]

o Recycle Metal: The depressurized and drained gas strut body can now be disposed of as
scrap metal through a local metal recycling facility.[5][8]
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Mandatory Visualization: Gas Strut Disposal Workflow
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Caption: Workflow for the safe disposal of an SCR15 gas strut.

Procedure 3: SCr415 Chromium Steel

This procedure applies to products identified as SCr415, a type of chromium structural steel.
This material is a solid, non-hazardous alloy and should be recycled.

Data Presentation: Chemical Composition of SCr415
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Element Content (%)
Carbon (C) 0.13-0.18
Silicon (Si) 0.15-0.35
Manganese (Mn) 0.60 - 0.90
Chromium (Cr) 0.90-1.20

Experimental Protocol: Recycling of Steel Scrap

o Segregation: If the steel is mixed with other materials, separate the SCr415 scrap from non-

metal components and other waste streams.

e Sorting: Use a magnet to confirm the material is a ferrous metal (steel is magnetic).[9] This
helps in sorting it from non-ferrous metals like aluminum or copper.[10]

o Collection: Accumulate the scrap steel in a designated bin or container for scrap metal.

o Contact Recycler: Arrange for collection by or transportation to a licensed scrap metal
recycling facility.[11][12] These facilities are equipped to handle and reprocess various types
of steel.[13]

» Documentation: Maintain records of the scrap disposal for institutional inventory and

compliance purposes.

Mandatory Visualization: Steel Recycling Process
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Caption: Logical workflow for the recycling of SCr415 steel scrap.

Procedure 4: SCR15 as a Hazardous Chemical

This procedure is a general guide for a chemical product that is classified as hazardous (e.g.,
corrosive, irritant, sensitizer). An example is a Tin Standard for ICP from Sigma-Aldrich
(Product No. 92615), which is corrosive to metals, causes skin and eye irritation, and may
cause allergic skin reactions and respiratory irritation. You must verify the hazards of your
specific product by consulting its SDS.

Data Presentation: Example Hazard Classification
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Hazard Statement GHS Classification

H290 May be corrosive to metals

H315 Causes skin irritation

H317 May cause an allergic skin reaction
H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source: SDS for Sigma-Aldrich Product 92615.

Experimental Protocol: Disposal of Hazardous Chemical
Waste

o Personal Protective Equipment (PPE): Before handling, wear appropriate PPE as specified
in the SDS, including chemical-resistant gloves, safety goggles or a face shield, and a lab
coat.

o Waste Collection: Collect the waste in its original container or a designated, compatible, and
corrosion-resistant hazardous waste container.[14][15] The container must have a tightly
sealing lid. Do not mix with other, incompatible wastes.[15]

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name, and all relevant hazard pictograms.[14]

o Storage: Store the sealed waste container in a designated satellite accumulation area. This
area should be secure, well-ventilated, and provide secondary containment to prevent spills.
[15] Store acids and bases separately.[15]

» Arrange for Disposal: Do not dispose of hazardous chemicals down the drain or in regular
trash.[14][15] Contact your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.
[16][17]
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+ Documentation: Keep detailed records of the waste generated, including the chemical name,
quantity, and disposal date, in a laboratory waste log.

Mandatory Visualization: Hazardous Waste Disposal
Workflow
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Caption: Procedural workflow for the disposal of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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